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Compound of Interest

Compound Name: Vanillic acid glucoside

Cat. No.: B13382986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data of synthetic

vanillic acid glucoside (4-(β-D-glucopyranosyloxy)-3-methoxybenzoic acid). It includes

detailed experimental protocols for its synthesis, tabulated spectroscopic data for easy

reference, and a discussion of its potential biological signaling pathways.

Introduction
Vanillic acid glucoside is a naturally occurring phenolic compound found in various plants. As

a glycoside of vanillic acid, it is of significant interest to researchers in the fields of medicinal

chemistry, pharmacology, and food science due to the well-documented biological activities of

its aglycone, vanillic acid. These activities include antioxidant, anti-inflammatory, and potential

therapeutic effects in metabolic syndromes. This guide focuses on the characterization of

synthetically derived vanillic acid glucoside, providing the necessary data for its identification

and use in research and development.

Synthesis of Vanillic Acid Glucoside
The synthesis of vanillic acid glucoside can be achieved through chemical methods, most

notably the Koenigs-Knorr reaction, or via enzymatic catalysis.

Chemical Synthesis: Koenigs-Knorr Glycosylation
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The Koenigs-Knorr reaction is a classic and versatile method for the formation of glycosidic

bonds.[1][2] The general principle involves the reaction of a glycosyl halide with an alcohol in

the presence of a promoter, typically a silver or mercury salt.[1][2] For the synthesis of vanillic
acid glucoside, this involves the reaction of a protected glucopyranosyl halide with methyl

vanillate, followed by deprotection.

Experimental Protocol:

A detailed experimental protocol for the Koenigs-Knorr synthesis of vanillic acid glucoside is

as follows:

Protection of Vanillic Acid: The carboxylic acid group of vanillic acid is first protected, typically

as a methyl ester, to prevent unwanted side reactions. This can be achieved by reacting

vanillic acid with methanol in the presence of an acid catalyst (e.g., sulfuric acid) and heating

under reflux.

Preparation of the Glycosyl Donor: Acetobromo-α-D-glucose is a commonly used glycosyl

donor. It is prepared from glucose pentaacetate by treatment with a solution of hydrogen

bromide in acetic acid.

Glycosylation Reaction: Methyl vanillate is reacted with acetobromo-α-D-glucose in an

aprotic solvent such as dichloromethane or a mixture of acetone and water. A promoter, such

as silver(I) oxide or silver(I) carbonate, is added to facilitate the reaction. The reaction is

typically stirred at room temperature for several hours to days and monitored by thin-layer

chromatography (TLC).

Deprotection: The resulting protected vanillic acid glucoside is then subjected to

deacetylation to remove the acetyl protecting groups from the glucose moiety and hydrolysis

of the methyl ester to yield the final product, vanillic acid glucoside. This is typically

achieved by treatment with a base, such as sodium methoxide in methanol (for

deacetylation) followed by saponification with an aqueous base (e.g., sodium hydroxide) and

subsequent acidification.

Purification: The final product is purified by recrystallization or column chromatography on

silica gel.

Experimental Workflow:
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Koenigs-Knorr Synthesis of Vanillic Acid Glucoside
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Caption: Workflow for the chemical synthesis of vanillic acid glucoside via the Koenigs-Knorr

reaction.

Enzymatic Synthesis
Enzymatic synthesis offers a green and highly selective alternative to chemical methods.

Glucosyltransferases are enzymes that can catalyze the transfer of a glucose moiety from an

activated sugar donor to an acceptor molecule like vanillic acid.

Experimental Protocol:

Enzyme and Substrate Preparation: A suitable glucosyltransferase is required. The reaction

mixture typically consists of vanillic acid as the acceptor substrate, and a sugar donor such

as UDP-glucose.

Reaction Conditions: The reaction is carried out in a buffered solution at an optimal pH and

temperature for the specific enzyme used.

Reaction Monitoring and Product Isolation: The progress of the reaction is monitored by

HPLC. Once the reaction is complete, the product is purified from the reaction mixture using

chromatographic techniques.

Spectroscopic Data
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The structural elucidation and confirmation of synthetic vanillic acid glucoside are performed

using a combination of spectroscopic techniques, including Mass Spectrometry, Nuclear

Magnetic Resonance (NMR), and Infrared (IR) Spectroscopy.

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and elemental composition

of the molecule.

Parameter Value Reference

Molecular Formula C₁₄H₁₈O₉ [3]

Molecular Weight 330.29 g/mol [3]

LC-MS Data

Ionization Mode Electrospray Ionization (ESI)

Adduct [M+Na]⁺ [3]

m/z 353.084 [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural determination of organic

molecules. While specific spectral data for synthetic vanillic acid glucoside is not readily

available in the public domain, typical chemical shifts can be predicted based on the known

spectra of vanillic acid and glucose. The following tables provide predicted ¹H and ¹³C NMR

chemical shifts.

¹H NMR (Predicted)
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Proton
Predicted Chemical

Shift (ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-2' ~ 7.6 d ~ 2.0

H-5' ~ 7.0 d ~ 8.5

H-6' ~ 7.7 dd ~ 8.5, 2.0

OCH₃ ~ 3.9 s -

H-1'' ~ 5.0 d ~ 7.5

H-2'' - H-6'' 3.4 - 3.9 m

¹³C NMR (Predicted)
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Carbon Predicted Chemical Shift (ppm)

C-1' ~ 123

C-2' ~ 113

C-3' ~ 150

C-4' ~ 145

C-5' ~ 116

C-6' ~ 125

C=O ~ 169

OCH₃ ~ 56

C-1'' ~ 102

C-2'' ~ 74

C-3'' ~ 77

C-4'' ~ 71

C-5'' --

C-6'' ~ 62

Note: These are predicted values and may vary based on the solvent and experimental

conditions.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of vanillic acid glucoside is expected to show characteristic absorption bands for

the hydroxyl, carboxylic acid, ether, and aromatic functionalities.

Predicted IR Absorption Bands
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Functional Group Wavenumber (cm⁻¹) Intensity

O-H (hydroxyls and carboxylic

acid)
3500 - 3200 Broad, Strong

C-H (aromatic) 3100 - 3000 Medium

C-H (aliphatic) 2950 - 2850 Medium

C=O (carboxylic acid) 1700 - 1680 Strong

C=C (aromatic) 1600, 1515, 1450 Medium

C-O (ether and alcohol) 1280 - 1050 Strong

Biological Activity and Signaling Pathways
The biological activity of vanillic acid glucoside is likely attributed to its aglycone, vanillic acid,

which is released upon hydrolysis by β-glucosidases in the body.[4][5] Vanillic acid has been

shown to exert its effects through various signaling pathways, most notably the AMP-activated

protein kinase (AMPK) pathway.

AMPK Signaling Pathway
AMPK is a key regulator of cellular energy homeostasis.[6][7] Activation of AMPK can lead to a

range of beneficial metabolic effects, including increased glucose uptake and fatty acid

oxidation, and decreased inflammation.[6][7] Studies have demonstrated that vanillic acid can

activate AMPK, suggesting a potential mechanism for its observed anti-obesity and anti-

diabetic effects.[8] It is hypothesized that vanillic acid glucoside serves as a pro-drug,

delivering vanillic acid to target tissues where it can then activate the AMPK signaling cascade.
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Proposed Signaling Pathway of Vanillic Acid Glucoside
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Caption: Proposed mechanism of action for vanillic acid glucoside via the AMPK signaling

pathway.

Conclusion
This technical guide provides essential spectroscopic data and synthetic methodologies for

vanillic acid glucoside. The presented information is critical for researchers and professionals

involved in the identification, synthesis, and evaluation of this compound for potential

therapeutic applications. Further research is warranted to fully elucidate the specific

spectroscopic characteristics of synthetic vanillic acid glucoside under various conditions and

to confirm its mechanism of action in relevant biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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